Cas no 1217710-12-7 (tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate)

tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate Properties

Names and Identifiers

• (S)-tert-Butyl 3-(cyanomethyl)piperidine-1-carboxylate
• (S)-1-Boc-3-(Cyanomethyl)piperidine
• tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate
• 1217710-12-7
• AKOS016004384
• 1-Piperidinecarboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester, (3S)-
• MFCD08272979
• CS-0080312
• DTXSID50650695
• (R)-tert-Butyl 3-(Cyanomethyl)-1-Carboxylate
• (S)-tert-Butyl3-(cyanomethyl)piperidine-1-carboxylate
• EN300-7030269
• 3-CYANOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DB-031452
• SCHEMBL11995200
• tert-butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate
• tert-Butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate
• (S)-1-Boc-3-(Cyanomethyl)Piperidine
• +Expand

• MDL： MFCD08272979
• InChIKey： RWAQULYYWNUYFH-JTQLQIEISA-N
• Inchi： InChI=1S/C12H20N2O2/c1-12(2,3)16-11(15)14-8-4-5-10(9-14)6-7-13/h10H,4-6,8-9H2,1-3H3/t10-/m0/s1
• SMILES： CC(C)(C)OC(=O)N1CCC[C@@H](CC#N)C1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.152477885g/mol
• Heavy Atom Count: 16
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 53.3Ų